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Flutax-1, a fluorescent derivative of the potent anti-cancer agent paclitaxel (Taxol), serves as
an invaluable tool for the direct visualization and investigation of microtubules in living cells and
in vitro systems.[1][2] By conjugating a fluorescein molecule to paclitaxel, Flutax-1 retains the
microtubule-stabilizing properties of its parent compound while enabling researchers to
observe microtubule dynamics in real-time through fluorescence microscopy.[1][2][3] This guide
provides a comprehensive overview of Flutax-1, including its photophysical properties,
mechanism of action, and detailed protocols for its application in microtubule research.

Physicochemical and Spectroscopic Properties

Flutax-1 is a semisynthetic derivative of paclitaxel, chemically designated as 7-O-[N-(4-
fluoresceincarbonyl)-L-alanyl]taxol.[1] This modification imparts the fluorescence necessary for
its function as a molecular probe.[1] The key quantitative properties of Flutax-1 are summarized
in the table below, providing essential data for experimental design and interpretation.
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Property Value Reference
Excitation Maximum (Aex) 495 nm (11415161718l
Emission Maximum (Aem) 520 nm (11415161718l
Molecular Weight 1283.3 g/mol [11061[7]
Chemical Formula C71H66N2021 [1][6]

Binding Affinity (Ka) ~1077 M~-1 [516]17]
Solubility Soluble in DMSO and ethanol [11161[7]

Purity >95% (HPLC) [1]
Appearance Green solid [1]

Mechanism of Action

Similar to its parent compound, Flutax-1 functions as a microtubule-stabilizing agent.[2][5] It

binds with high affinity to the B-tubulin subunit of the ap-tubulin heterodimers that form

microtubules.[1][2][5] This binding occurs at a specific site on the luminal side of the

microtubule.[1][2] The binding of Flutax-1 promotes the polymerization of tubulin and inhibits

the depolymerization of existing microtubules.[1][2] This stabilization disrupts the dynamic

instability essential for cellular processes like mitosis, leading to cell cycle arrest at the G2/M

phase and ultimately inducing apoptosis.[2][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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